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Compound of Interest

Compound Name: Sodium allylsulfonate

Cat. No.: B1343287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium
allylsulfonate (CAS No. 2495-39-8), a versatile anionic monomer. Understanding the solubility

of this compound in various organic solvents is critical for its application in polymerization,

synthesis, and formulation development. This document compiles available quantitative and

qualitative solubility data, outlines a detailed experimental protocol for solubility determination,

and presents a visual workflow of the experimental process.

Core Data Presentation: Solubility Profile
The solubility of sodium allylsulfonate is dictated by its ionic sulfonate group and the organic

allyl moiety. This dual nature results in high polarity and significant solubility in polar solvents,

particularly water, while its solubility in nonpolar organic solvents is limited.

Quantitative Solubility Data
Quantitative data for the solubility of sodium allylsulfonate in organic solvents is not widely

available in published literature. However, data for its solubility in water is reported, although

with some discrepancy among sources. The most frequently cited values are presented below.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Notes

Water H₂O 714 g/L 20

Reported by

Tokyo Chemical

Industry.[1][2]

Water H₂O 4 g/100 mL Not Specified

Widely cited, but

may be less

precise.[3][4][5]

[6][7][8][9]

Qualitative Solubility Data
Qualitative assessments of sodium allylsulfonate's solubility in various organic solvents are

more commonly reported and are summarized in the following table.

Solvent Classification Solubility

Methanol Polar Protic Soluble[1][2]

Ethanol Polar Protic Soluble

Dimethylformamide (DMF) Polar Aprotic Soluble[1][2][10]

Benzene Nonpolar Aromatic Slightly Soluble[5][11]

Diethyl Ether Nonpolar Insoluble

Experimental Protocol: Determination of Solubility
The following is a detailed methodology for the determination of the solubility of sodium
allylsulfonate in an organic solvent using the isothermal shake-flask method, a widely

accepted technique for solubility measurement.

Objective: To determine the saturation solubility of sodium allylsulfonate in a selected organic

solvent at a specific temperature.

Materials:
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Sodium allylsulfonate (purity >99%)

Selected organic solvent (analytical grade)

Deionized water (for cleaning)

Standard laboratory glassware (volumetric flasks, pipettes, beakers)

Analytical balance (± 0.1 mg)

Thermostatic shaker bath

Syringe filters (0.45 µm, solvent-compatible)

High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV or

conductivity) or a calibrated conductivity meter.

Procedure:

Preparation of Saturated Solution:

1. Add an excess amount of sodium allylsulfonate to a known volume of the selected

organic solvent in a sealed flask. The excess solid should be clearly visible.

2. Place the flask in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

3. Agitate the mixture at a constant speed for a predetermined period (e.g., 24-48 hours) to

ensure equilibrium is reached. Preliminary experiments may be required to determine the

time to reach equilibrium.

Sample Collection and Preparation:

1. After the equilibration period, cease agitation and allow the undissolved solid to settle for

at least 2 hours within the thermostatic bath to maintain the temperature.

2. Carefully withdraw a known volume of the supernatant using a pre-warmed pipette to

avoid premature crystallization.
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3. Immediately filter the collected supernatant through a 0.45 µm syringe filter, also pre-

warmed to the experimental temperature, to remove any suspended solid particles.

4. Accurately dilute the clear filtrate with a suitable solvent (often water, given the high water

solubility of the analyte) to a concentration within the calibrated range of the analytical

instrument.

Analysis:

1. Quantify the concentration of sodium allylsulfonate in the diluted sample using a

validated analytical method. For instance, HPLC with a conductivity detector can be

employed.

2. Prepare a calibration curve using standard solutions of sodium allylsulfonate of known

concentrations.

3. Calculate the concentration of sodium allylsulfonate in the original saturated solution by

accounting for the dilution factor.

Data Reporting:

1. Express the solubility in grams per 100 mL of solvent ( g/100 mL) or moles per liter

(mol/L).

2. The experiment should be performed in triplicate to ensure the reproducibility of the

results.

Visualizations
The following diagrams illustrate the logical relationships in solubility and the experimental

workflow for its determination.
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Logical Relationships in Solubility

Sodium Allylsulfonate Properties Solvent Properties

Resulting Solubility

Ionic Sulfonate Group
(Polar, Hydrophilic)

High Solubility

favors interaction with

Allyl Group
(Organic, Less Polar)

Low to Insoluble

favors interaction with

Polar Solvents
(e.g., Water, Methanol)

Nonpolar Solvents
(e.g., Diethyl Ether)

Click to download full resolution via product page

Caption: Factors influencing the solubility of sodium allylsulfonate.
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Experimental Workflow: Solubility Determination

Preparation of Saturated Solution
(Excess Solute + Solvent)

Equilibration
(Thermostatic Shaker Bath)

Settling of Excess Solid

Sample Collection
(Supernatant Withdrawal)

Filtration
(0.45 µm Syringe Filter)

Dilution of Filtrate

Quantitative Analysis
(e.g., HPLC)

Calculation of Solubility

Click to download full resolution via product page

Caption: Workflow for the shake-flask method of solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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